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molecular formula C9H12N2O2 B1348835 2-(4-Methoxyphenyl)acetohydrazide CAS No. 57676-49-0

2-(4-Methoxyphenyl)acetohydrazide

Cat. No. B1348835
CAS RN: 57676-49-0
M. Wt: 180.2 g/mol
InChI Key: BCHPFJXZQWWCCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05952359

Procedure details

A solution of potassium hydroxide (0.7 g) in water (2 cm3) was added to a stirred solution of (4-methoxyphenyl)acetic acid hydrazide (1.99 g) in ethanol (30 cm3). carbon disulfide (0.7 cm3) was added and the reaction was heated to reflux for 6 hours and then left to cool. The reaction mixture was evaporated to dryness under reduced pressure and the solid residue dissolved in water. The pH was adjusted to 1 with concentrated hydrochloric acid, resulting in formation of a white precipitate. The precipitate was isolated by filtration, washed with water and ether and air dried to give 5-(4-methoxybenzyl)-1,3,4-oxadiazole-2(3H)-thione (1.96 g). M+ =222; 1H NMR: δ 3.80(3H,s); 3.95(2H,s); 6.90(2H,d); 7.20(2H,d); (solid).
Name
potassium hydroxide
Quantity
0.7 g
Type
reactant
Reaction Step One
Name
(4-methoxyphenyl)acetic acid hydrazide
Quantity
1.99 g
Type
reactant
Reaction Step One
Name
water
Quantity
2 mL
Type
solvent
Reaction Step One
Name
ethanol
Quantity
30 mL
Type
solvent
Reaction Step One
Name
carbon disulfide
Quantity
0.7 mL
Type
reactant
Reaction Step Two
Name
5-(4-methoxybenzyl)-1,3,4-oxadiazole-2(3H)-thione

Identifiers

REACTION_CXSMILES
[OH-].[K+].[CH3:3][O:4][C:5]1[CH:10]=[CH:9][C:8]([CH2:11][C:12]([NH:14][NH2:15])=[O:13])=[CH:7][CH:6]=1.[C:16](=S)=[S:17]>O.C(O)C>[CH3:3][O:4][C:5]1[CH:6]=[CH:7][C:8]([CH2:11][C:12]2[O:13][C:16](=[S:17])[NH:15][N:14]=2)=[CH:9][CH:10]=1 |f:0.1|

Inputs

Step One
Name
potassium hydroxide
Quantity
0.7 g
Type
reactant
Smiles
[OH-].[K+]
Name
(4-methoxyphenyl)acetic acid hydrazide
Quantity
1.99 g
Type
reactant
Smiles
COC1=CC=C(C=C1)CC(=O)NN
Name
water
Quantity
2 mL
Type
solvent
Smiles
O
Name
ethanol
Quantity
30 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
carbon disulfide
Quantity
0.7 mL
Type
reactant
Smiles
C(=S)=S

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 6 hours
Duration
6 h
WAIT
Type
WAIT
Details
left
TEMPERATURE
Type
TEMPERATURE
Details
to cool
CUSTOM
Type
CUSTOM
Details
The reaction mixture was evaporated to dryness under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
the solid residue dissolved in water
CUSTOM
Type
CUSTOM
Details
resulting in formation of a white precipitate
CUSTOM
Type
CUSTOM
Details
The precipitate was isolated by filtration
WASH
Type
WASH
Details
washed with water and ether and air
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
5-(4-methoxybenzyl)-1,3,4-oxadiazole-2(3H)-thione
Type
product
Smiles
COC1=CC=C(CC2=NNC(O2)=S)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.96 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.